6-cyano-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]nicotinamide

• IUPAC Name: 6-cyano-N-[(1-ethylpyrazol-4-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H13N5O/c1-2-18-9-10(7-17-18)6-16-13(19)11-3-4-12(5-14)15-8-11/h3-4,7-9H,2,6H2,1H3,(H,16,19)
• InChI Key: ZEOYFYWWVNMMJQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CNC(=O)C2=CN=C(C=C2)C#N
• Molecular Formula: C13H13N5O
• Molecular Weight: 255.28 g/mol

Description

6-cyano-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]nicotinamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a member of the nicotinamide family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 6-cyano-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]nicotinamide is not fully understood. However, studies have shown that it may act by inhibiting various signaling pathways involved in cancer cell growth and proliferation. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. It has also been shown to have neuroprotective effects, with studies demonstrating its ability to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-cyano-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]nicotinamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, its anticancer properties make it a promising candidate for cancer research. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 6-cyano-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]nicotinamide. One area of focus could be on its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies could investigate its mechanism of action and potential as a photosensitizer in photodynamic therapy. Finally, research could focus on developing more efficient synthesis methods for this compound to improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of 6-cyano-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]nicotinamide involves the reaction of ethyl 4-bromobutyrate with 4-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid to form ethyl 4-(4-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinolin-3-yl)butanoate. This compound is then reacted with 2-chloronicotinoyl chloride to yield this compound.

Scientific Research Applications

6-cyano-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]nicotinamide has been studied for its potential applications in various fields of scientific research. It has been shown to have anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been investigated for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential as a photosensitizer in photodynamic therapy.